Cas no 1882694-80-5 (3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid)

• Product Name: 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid
• CAS No: 1882694-80-5
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• CID: 6192870
• PubChem ID: 165665035
• Update Time: 2025-06-15

3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid
• 1882694-80-5
• EN300-1829070

• Inchi： 1S/C10H16N2O3/c1-4-12-7(3)10(6(2)11-12)8(13)5-9(14)15/h8,13H,4-5H2,1-3H3,(H,14,15)
• InChI Key： YGIVRSCLKFAYCP-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)C1C(C)=NN(CC)C=1C

Computed Properties

• Exact Mass: 212.11609238g/mol
• Monoisotopic Mass: 212.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 75.4Ų

Additional information on 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid

Comprehensive Overview of 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid (CAS No. 1882694-80-5)

3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid (CAS No. 1882694-80-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole core and hydroxypropanoic acid moiety, exhibits versatile chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for "CAS 1882694-80-5 applications" or "3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid synthesis," reflecting its growing relevance in drug discovery and material science.

The structural features of 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid include a 1-ethyl-3,5-dimethylpyrazole group linked to a 3-hydroxypropanoic acid chain. This configuration enables interactions with biological targets, particularly in enzyme inhibition studies. Recent trends in organic chemistry highlight the demand for "pyrazole derivatives in medicinal chemistry" and "hydroxy acid functional groups," aligning with this compound's potential. Its CAS No. 1882694-80-5 is often referenced in patents and academic papers, underscoring its role in innovative therapeutic approaches.

From a synthetic perspective, 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid is synthesized via multi-step organic reactions, including condensation and oxidation processes. Laboratories optimizing "green chemistry routes for pyrazole derivatives" or "scalable synthesis of hydroxypropanoic acids" may find this compound particularly intriguing. Its hydrophilic-lipophilic balance (HLB) and hydrogen-bonding capacity further enhance its utility in formulation science, addressing queries like "improving drug solubility with hydroxy acids."

In agrochemical applications, 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid serves as a precursor for crop protection agents. Searches for "pyrazole-based pesticides" or "environmentally friendly agrochemical intermediates" resonate with this use case. Regulatory-compliant and sustainable synthesis methods for CAS 1882694-80-5 are critical topics, reflecting the industry's shift toward eco-friendly practices. Analytical techniques such as HPLC and NMR are essential for quality control, ensuring compliance with international standards.

The compound's stability under varying pH conditions and thermal profiles is another area of interest. Researchers investigating "pH-sensitive drug delivery systems" or "thermal degradation of hydroxy acids" may leverage data on 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid. Its logP value and dissociation constants (pKa) are frequently analyzed to predict bioavailability, addressing common search queries like "predicting ADME properties of pyrazole derivatives."

Future prospects for CAS No. 1882694-80-5 include its integration into bioconjugation strategies and prodrug development. Emerging trends in "targeted cancer therapies" and "sustained-release formulations" highlight its potential. Collaborations between academic institutions and pharmaceutical companies are likely to expand the compound's applications, driven by demand for "novel heterocyclic scaffolds" and "multi-functional building blocks."

In summary, 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoic acid (CAS No. 1882694-80-5) represents a intersection of innovation in synthetic chemistry and applied sciences. Its adaptability to diverse research needs—from "small-molecule drug design" to "agrochemical innovation"—positions it as a compound of enduring significance. As scientific inquiries evolve, this molecule will continue to inspire advancements across multiple disciplines.